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Compound of Interest

Compound Name: GR 55562 dihydrochloride

Cat. No.: B1672125

Essential Safety and Handling Guide for GR 55562
Dihydrochloride

Disclaimer: A specific Safety Data Sheet (SDS) for GR 55562 dihydrochloride could not be
located through publicly available sources. The following information is based on the chemical
properties of the substance and general safety protocols for handling potent, powdered
research compounds. It is imperative that users obtain a substance-specific SDS from their
supplier for definitive safety and handling instructions. This guide is intended for informational
purposes only and should not replace a formal risk assessment or the guidance provided in a
manufacturer's SDS.

GR 55562 dihydrochloride is a selective 5-HT1B receptor antagonist used in neuroscience
research.[1][2] As a potent pharmacological compound, likely in a solid, powdered form, it
requires careful handling to minimize exposure and ensure laboratory safety.

Chemical and Physical Properties

The following table summarizes the known properties of GR 55562 dihydrochloride, gathered
from various chemical suppliers.
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Property Value Citations
Molecular Formula C23H25N302-2HCI [3114]
Molecular Weight 448.39 g/mol [3114]
Appearance Solid, Off-white to light yellow o
powder

Purity >98% [2][3]
Solubility Soluble in water to 100 mM [3]

CAS Number 159533-25-2 [21[3]

Personal Protective Equipment (PPE)

Due to the lack of specific toxicological data, a conservative approach to PPE is recommended.
The following table outlines the minimum recommended PPE for handling GR 55562
dihydrochloride powder. For handling solutions, the risk of aerosolization is lower, but
appropriate PPE should still be worn.
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PPE Category

Specification

Rationale and Best
Practices

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Change gloves immediately if
contaminated and every two
hours during prolonged use.[5]
Consider double-gloving for
added protection when

handling the solid compound.

Eye Protection

Safety glasses with side

shields or safety goggles

Protects against splashes and

airborne particles.[6][7]

Body Protection

Laboratory coat

Should be kept buttoned. A
disposable gown is
recommended when handling

larger quantities of the powder.

[7](8]

Respiratory Protection

NIOSH-certified N95 respirator
or higher

Recommended when handling
the powder outside of a
chemical fume hood to prevent
inhalation of fine particles.[9]
For highly potent compounds,
a Powered Air-Purifying
Respirator (PAPR) may be
necessary based on a site-
specific risk assessment.[10]
[11]

Operational and Disposal Plans
Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely preparing and using solutions of GR 55562

dihydrochloride.

e Preparation and Planning:
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o Review the Safety Data Sheet (SDS) from your supplier. If an SDS is not available,
proceed with the highest level of caution.

o Designate a specific work area for handling the compound, preferably within a chemical
fume hood.[5]

o Ensure that an eyewash station, safety shower, and a chemical spill kit are readily
accessible.[6]

o Prepare all necessary equipment, including vials, spatulas, solvent, and vortex mixer,
within the designated area.

e Weighing the Compound (Solid Form):

[e]

Perform all manipulations of the solid powder within a certified chemical fume hood to
control exposure to airborne particles.[5]

[¢]

Wear the full recommended PPE, including respiratory protection.

[e]

To minimize static, an anti-static gun may be used on the container.[5]

o

Carefully weigh the desired amount of GR 55562 dihydrochloride into a tared container.
e Solution Preparation:

o Add the appropriate solvent (e.g., water) to the container with the weighed powder.[3]

o Close the container securely before removing it from the chemical fume hood.

o Mix the solution using a vortex or sonicator until the solid is fully dissolved. Some suppliers
note that sonication may be required.[12]

e Storage:
o Store the solid compound under desiccating conditions at +4°C.[2][3]

o For stock solutions, supplier recommendations vary. Store at -20°C for short-term (1
month) or -80°C for long-term (6 months) storage, preferably under nitrogen to protect
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from moisture.[1] Always follow the specific storage instructions provided by the supplier.

Logical Workflow for Handling GR 55562
Dihydrochloride
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Caption: Workflow for Safe Handling of GR 55562 Dihydrochloride.
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Step-by-Step Disposal Plan

Chemical waste must be disposed of in accordance with institutional, local, and national
regulations.

Segregation of Waste:

o Use separate, clearly labeled hazardous waste containers for different types of waste
(e.g., solid waste, liquid waste, sharps).[7]

Solid Waste Disposal:

o Collect all contaminated solid waste, including used gloves, disposable gowns, bench
paper, and weighing papers, in a designated, sealed container labeled "Hazardous
Waste."

Liquid Waste Disposal:

o Collect unused or waste solutions of GR 55562 dihydrochloride in a sealed, chemical-
resistant container labeled "Hazardous Waste" with the full chemical name.

o Do not pour any chemical waste down the drain.[7]

Decontamination of Glassware:

o Reusable glassware should be decontaminated by rinsing with an appropriate solvent, and
the rinsate should be collected as hazardous liquid waste.

Arranging for Pickup:
o Store sealed waste containers in a designated satellite accumulation area.

o Follow your institution's procedures to arrange for pickup by the Environmental Health and
Safety (EHS) department.

Decision Logic for PPE Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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